3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide
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Description
3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H15N3O3S and its molecular weight is 317.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds with structures similar to the specified compound are synthesized and characterized for their potential applications in medicinal chemistry and material science. For example, pyrazole and pyrazoline derivatives have been explored for their cytotoxic activities against specific cell lines, demonstrating the importance of structural analysis and synthesis in the development of therapeutic agents (Hassan, Hafez, & Osman, 2014).
Antimicrobial and Antibacterial Activity
Research on compounds with pyrazole cores has shown promising antimicrobial and antibacterial properties. Studies on novel oxadiazoles and thiocarboxamides derivatives highlight the antimicrobial potential of these compounds, suggesting similar research applications for compounds like 3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide (Aghekyan et al., 2020).
Structural and Electronic Properties
The study of structural and electronic properties of similar compounds, through X-ray crystallography and spectroscopic methods, aids in understanding the molecular geometry, stability, and reactivity of these molecules. This knowledge is crucial for designing compounds with tailored properties for specific scientific applications (Kumara et al., 2018).
Properties
IUPAC Name |
3-methoxy-1-methyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S/c1-18-8-12(15(17-18)20-2)14(19)16-7-11-3-4-13(21-11)10-5-6-22-9-10/h3-6,8-9H,7H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZEAKIWEIKSJEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)NCC2=CC=C(O2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.